[1-(6-Chloro-pyrimidin-4-yl)-piperidin-3-yl]-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[1-(6-chloropyrimidin-4-yl)piperidin-3-yl]carbamate
• InChI: InChI=1S/C14H21ClN4O2/c1-14(2,3)21-13(20)18-10-5-4-6-19(8-10)12-7-11(15)16-9-17-12/h7,9-10H,4-6,8H2,1-3H3,(H,18,20)
• InChI Key: DWPXQRGREYRYNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCN(C1)C2=CC(=NC=N2)Cl
• Molecular Formula: C14H21ClN4O2
• DSSTOX Substance ID: DTXSID30671580
• Molecular Weight: 312.79 g/mol
• CAS RN: 939986-09-1

Description

[1-(6-Chloro-pyrimidin-4-yl)-piperidin-3-yl]-carbamic acid tert-butyl ester, also known as CP-690,550, is a small molecule drug that has been developed for the treatment of various autoimmune diseases. This drug is a potent inhibitor of Janus kinases (JAKs), which are a group of intracellular enzymes that play a critical role in the signaling pathways of cytokines and growth factors.

Scientific Research Applications

Chemical Synthesis and Biological Activity

• The compound has been used in the synthesis of derivatives with potential biological activities. For instance, its variants have been studied for their roles in enzyme inhibition and as substrates for folylpolyglutamate synthetase, which can have implications in cancer treatment and enzyme-targeted drug design (Rosowsky et al., 1994).

Pharmacological Properties

• Derivatives of this compound have been studied for their selectivity and modulation of small-conductance Ca2+-activated K+ (SK) channels. This is crucial for understanding the compound's potential in treating neurological disorders (Hougaard et al., 2009).

Interaction with Other Chemicals

• Studies have explored its interaction with other chemicals, leading to the formation of new compounds with potential pharmaceutical applications (Zinchenko et al., 2018).

Antibacterial Applications

• Research has been conducted on the synthesis of compounds containing this molecule for antibacterial activities. This could lead to new avenues in antibiotic drug development (C.Merugu et al., 2010).

Structural Studies

• The compound has been used in structural and crystallographic studies, enhancing our understanding of molecular structures and interactions, which is fundamental in drug design and material science (Kant et al., 2015).

Synthesis of Key Intermediates

• Its derivatives have been synthesized as key intermediates in the preparation of deoxycytidine kinase inhibitors, which have implications in cancer therapy (Zhang et al., 2009).